2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 2,5-dichloro-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C17H13Cl2N3O3/c1-24-12-5-2-10(3-6-12)16-21-15(25-22-16)9-20-17(23)13-8-11(18)4-7-14(13)19/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: LIOYXSPSZQEWNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O3
• Molecular Weight: 378.2 g/mol

Description

2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-cancer properties. In

Mechanism of Action

2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide activates the immune system by inducing the production of cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma). These cytokines then activate immune cells such as macrophages and natural killer cells, which attack and destroy cancer cells. This compound also inhibits angiogenesis, the formation of new blood vessels that tumors need to grow and spread.
Biochemical and Physiological Effects:
This compound has been shown to have anti-tumor effects in a variety of cancer models, including melanoma, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory effects and to improve the efficacy of chemotherapy drugs when used in combination.

Advantages and Limitations for Lab Experiments

One advantage of 2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is its ability to induce tumor necrosis and inhibit angiogenesis, which are important mechanisms in cancer treatment. However, this compound has also been shown to have toxic effects on the liver and kidneys, which can limit its use in clinical settings. In addition, this compound has a short half-life and is rapidly metabolized, which can make it difficult to maintain therapeutic levels in the body.

Future Directions

Future research on 2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide could focus on developing more effective delivery methods to improve its bioavailability and reduce its toxic effects. In addition, further studies could explore the potential of this compound in combination with other immune-based therapies, such as checkpoint inhibitors, to enhance its anti-cancer effects. Finally, research could also investigate the potential of this compound in other disease models, such as autoimmune disorders or infectious diseases.

Synthesis Methods

2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide can be synthesized through a multi-step process starting with 2,5-dichlorobenzoic acid and 4-methoxyphenylhydrazine. The intermediate product is then reacted with acetic anhydride and sodium acetate to form the oxadiazole ring. The final step involves the reaction of the oxadiazole intermediate with 2,5-dichlorobenzoyl chloride to form this compound.

Scientific Research Applications

2,5-dichloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been studied extensively for its anti-cancer properties. It has been shown to induce tumor necrosis and inhibit angiogenesis, which are important mechanisms in cancer treatment. This compound has also been studied in combination with other chemotherapy drugs to enhance their effectiveness.